Cas no 1861894-18-9 (2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane)
2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- EN300-674491
- 2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane
- 1861894-18-9
- 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane
-
- Inchi: 1S/C16H21BrO/c17-11-16(9-14-6-7-15(16)8-14)12-18-10-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2
- InChI Key: AUDJVTBGJZTTJJ-UHFFFAOYSA-N
- SMILES: C12CC(CC1)CC2(CBr)COCC1=CC=CC=C1
Computed Properties
- Exact Mass: 308.07758g/mol
- Monoisotopic Mass: 308.07758g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 367.4±15.0 °C(Predicted)
2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674491-0.05g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 0.05g |
$1068.0 | 2025-03-13 | |
| Enamine | EN300-674491-0.1g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 0.1g |
$1119.0 | 2025-03-13 | |
| Enamine | EN300-674491-0.25g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 0.25g |
$1170.0 | 2025-03-13 | |
| Enamine | EN300-674491-0.5g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 0.5g |
$1221.0 | 2025-03-13 | |
| Enamine | EN300-674491-1.0g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 1.0g |
$1272.0 | 2025-03-13 | |
| Enamine | EN300-674491-2.5g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 2.5g |
$2492.0 | 2025-03-13 | |
| Enamine | EN300-674491-5.0g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 5.0g |
$3687.0 | 2025-03-13 | |
| Enamine | EN300-674491-10.0g |
2-[(benzyloxy)methyl]-2-(bromomethyl)bicyclo[2.2.1]heptane |
1861894-18-9 | 95.0% | 10.0g |
$5467.0 | 2025-03-13 |
2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane
Introduction to 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane (CAS No. 1861894-18-9)
2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane, identified by its CAS number 1861894-18-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic structure, featuring a bromomethyl group and a phenylmethoxy methyl substituent, presents a unique framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.
The compound belongs to the class of bicyclo[2.2.1]heptane derivatives, which are known for their structural rigidity and functional diversity. The presence of the bromomethyl group at the bridgehead carbon enhances its reactivity, making it a versatile building block for further functionalization. This feature is particularly useful in constructing more complex molecular architectures, such as those found in drug candidates targeting neurological and cardiovascular diseases.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The bicyclo[2.2.1]heptane scaffold has been extensively studied due to its ability to mimic natural products and its potential to interact with biological targets in unique ways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammation and cancer progression.
The phenylmethoxy methyl substituent in 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane adds another layer of complexity to its chemical behavior. Phenyl groups are well-known for their ability to enhance lipophilicity and binding affinity, which can be crucial for drug development. Additionally, the methoxy group can participate in hydrogen bonding interactions, further influencing the compound's pharmacokinetic properties.
One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactive sites to develop libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying lead structures for drugs targeting various diseases, including neurodegenerative disorders and metabolic syndromes.
Recent studies have highlighted the potential of bicyclo[2.2.1]heptane derivatives in modulating G protein-coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The rigid bicyclic core provides a stable template that can be fine-tuned through strategic functionalization to optimize receptor binding affinity and selectivity. For example, modifications at the bridgehead position have been shown to significantly alter the pharmacological profile of these compounds.
The bromomethyl group serves as a versatile handle for introducing additional functionalities through nucleophilic substitution reactions. This reactivity has been exploited to attach various pharmacophores, including heterocyclic rings and amino acid derivatives, which are common motifs in drug design. Such modifications can lead to compounds with enhanced solubility, bioavailability, and target specificity.
In addition to its role as a synthetic intermediate, 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane has been investigated for its potential applications in material science and polymer chemistry. The unique structural features of this compound make it an attractive candidate for developing novel polymers with tailored properties, such as enhanced thermal stability or mechanical strength.
The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound. Efforts have been made to minimize waste and reduce hazardous byproducts through catalytic methods and solvent-free reactions. These advancements align with the broader goal of making pharmaceutical synthesis more environmentally friendly while maintaining high yields and purity standards.
Future directions in the study of 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane may include exploring its role in drug discovery through computational modeling and structure-based drug design (SBDD). By integrating experimental data with computational techniques, researchers can gain deeper insights into the molecular interactions that govern biological activity, leading to more rational and efficient drug development strategies.
In conclusion, 2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike, paving the way for innovative approaches in drug discovery and material science.
1861894-18-9 (2-(Bromomethyl)-2-[(phenylmethoxy)methyl]bicyclo[2.2.1]heptane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)